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Cat. No.: B193097
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Introduction

Nemadipine B, with the CAS number 79925-38-5, is a dihydropyridine derivative chemically
identified as diethyl 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate. It
is also known as Felodipine EP Impurity C, indicating its close structural relationship to the
well-known L-type calcium channel blocker, Felodipine. This technical guide provides a detailed
overview of the known properties of Nemadipine B, including its physicochemical
characteristics, toxicological data, and its presumed mechanism of action based on its
structural class. Due to the limited availability of specific experimental data for Nemadipine B,
this document also includes detailed, generalized experimental protocols for the
characterization of dihydropyridine-type L-type calcium channel blockers, providing a roadmap

for future research.

Physicochemical Properties

The fundamental physicochemical properties of Nemadipine B are summarized in the table
below. This information is crucial for its handling, formulation, and analytical characterization.
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Property Value Reference
CAS Number 79925-38-5 [11[2][3][41[5]
Molecular Formula C19H21CI2NOa4 [3114]
Molecular Weight 398.28 g/mol [31[4]

Felodipine EP Impurity C,
Synonyms o [11[2131[4][5]
Felodipine Diethyl Ester

Not explicitly stated, but
Appearance related compounds are

typically crystalline solids.

Not explicitly stated for

Nemadipine B. Felodipine is
Solubility practically insoluble in water, [6]

and freely soluble in acetone

and methanol.

Melting Point Not available
Boiling Point Not available
pKa Not available

Toxicological Profile

A study investigating the impurities of felodipine provides the most direct biological data for
Nemadipine B (referred to as impurity 3). The toxicological effects were assessed using a
zebrafish animal model.[2][7]
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Toxicological Endpoint Result Reference

Nemadipine B (impurity 3) =
Teratogenic Effects Felodipine > impurity 1 > [7]
impurity 2

impurity 2 = Nemadipine B
Lethal Effects (impurity 3) > Felodipine = [7]
impurity 1

These findings confirm that Nemadipine B is biologically active and exhibits toxicity
comparable to or greater than its parent compound, felodipine.[7] This underscores the
importance of its characterization and control as an impurity in pharmaceutical formulations.

Presumed Mechanism of Action: L-type Calcium
Channel Blockade

Based on its 1,4-dihydropyridine core structure, Nemadipine B is presumed to act as an L-type
calcium channel blocker.[8] These channels are voltage-gated ion channels crucial for
regulating calcium influx into cells, which in turn mediates a variety of physiological processes,
including muscle contraction and neurotransmitter release.

The proposed mechanism involves Nemadipine B binding to the al subunit of the L-type
calcium channel.[8] This binding is thought to stabilize the channel in an inactivated state,
thereby reducing the influx of calcium ions into the cell. In vascular smooth muscle, this leads
to vasodilation and a subsequent reduction in blood pressure.
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Prepare isolated cells expressing
L-type Caz* channels (e.g., ventricular myocytes,
smooth muscle cells, or transfected HEK293 cells)

v

Form a high-resistance (GQ) seal
between a glass micropipette and the cell membrane

Prepare membrane homogenates +
from tissue expressing L-type Ca2* channels )
(e.g., rat cerebral cortex or cardiac muscle) RIgILLE e ellorene p_atch t(.) gz
the whole-cell configuration

Y !

Incubate membranes with a radiolabeled

dihydropyridine ligand (e.g., [PH]PN200-110) Record baseline L-type Ca* currents
and varying concentrations of Nemadipine B by applying depolarizing voltage steps
Separate bound and free radioligand Perfuse the cell with a solution
via rapid vacuum filtration containing Nemadipine B

v

[Quantify radioactivity of the fiItersj Record L-type Ca** currents in the

using liquid scintillation counting presence of Nemadipine B

Analyze the reduction in current amplitude
to determine the inhibitory effect

Analyze data to determine ICso and Ki values
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Collect freshly fertilized
zebrafish embryos

Expose embryos to varying
concentrations of Nemadipine B
in a multi-well plate

or a defined period (e.g., up to 120 hpf)

y

Observe and record developmental
and morphological endpoints
(e.g., mortality, hatching rate, edema)

v

Image the heart of the larvae
(e.g., using fluorescence microscopy
in a transgenic line with fluorescent cardiomyocytes)

[ Incubate embryos at 28.5°C
f

Analyze cardiac function parameters
(e.q., heart rate, rhythm, ejection fraction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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